2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone

• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-[[4-ethyl-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C21H23N3O4S/c1-5-24-20(15-11-17(26-2)19(28-4)18(12-15)27-3)22-23-21(24)29-13-16(25)14-9-7-6-8-10-14/h6-12H,5,13H2,1-4H3
• InChI Key: NSNPFJRJBFIWDA-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)C3=CC(=C(C(=C3)OC)OC)OC

Description

2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone is a chemical compound that has gained significant attention in scientific research. The compound has shown potential in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone is not fully understood. However, studies suggest that the compound may act by inhibiting the activity of enzymes involved in cancer cell growth and bacterial cell wall synthesis. The compound may also act as an antioxidant by scavenging free radicals.
Biochemical and Physiological Effects:
2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone has been shown to have various biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells, which is a programmed cell death process. Furthermore, the compound has been found to inhibit the growth of bacterial strains by disrupting their cell wall synthesis. The compound has also been found to scavenge free radicals effectively, which may help prevent oxidative damage to cells.

Advantages and Limitations for Lab Experiments

2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone has several advantages for lab experiments. The compound is easy to synthesize and purify, and it has been found to be stable under various experimental conditions. Furthermore, the compound has shown promising results in various scientific research applications. However, the compound also has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone. One potential direction is to study the compound's pharmacokinetics and pharmacodynamics to determine its potential as a therapeutic agent. Furthermore, the compound's mechanism of action can be further elucidated to develop more effective drugs that target cancer cells and bacterial strains. Additionally, the compound's antioxidant properties can be studied in more detail to determine its potential in preventing oxidative damage to cells.

Synthesis Methods

The synthesis of 2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone involves the reaction of 4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol with 1-bromo-2-phenylethanone in the presence of a base. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

2-{[4-ethyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone has shown potential in various scientific research applications. The compound has been studied for its anticancer properties, and it has been found to inhibit the growth of cancer cells in vitro. Furthermore, the compound has also been studied for its antibacterial properties, and it has been found to be effective against various bacterial strains. The compound has also been studied for its antioxidant properties, and it has been found to scavenge free radicals effectively.